Cas no 1806272-03-6 (Benzoic acid, 2-(difluoromethyl)-4,5-difluoro-)

• Product Name: Benzoic acid, 2-(difluoromethyl)-4,5-difluoro-
• CAS No: 1806272-03-6
• MF: C₈H₄F₄O₂
• MW: 208.109776496887
• CID: 6051707
• PubChem ID: 118800140
• Update Time: 2025-10-12

Benzoic acid, 2-(difluoromethyl)-4,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(difluoromethyl)-4,5-difluoro-
• 2-(Difluoromethyl)-4,5-difluorobenzoic acid
• EN300-6509800
• 1806272-03-6

• Inchi： 1S/C8H4F4O2/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h1-2,7H,(H,13,14)
• InChI Key： YFNFXBARBNLBIZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(F)C=C1C(F)F

Computed Properties

• Exact Mass: 208.01474201g/mol
• Monoisotopic Mass: 208.01474201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.504±0.06 g/cm3(Predicted)
• Boiling Point: 265.7±40.0 °C(Predicted)
• pka: 3.03±0.36(Predicted)

Additional information on Benzoic acid, 2-(difluoromethyl)-4,5-difluoro-

Benzoic Acid, 2-(Difluoromethyl)-4,5-Difluoro-

Benzoic acid, 2-(difluoromethyl)-4,5-difluoro- is a highly specialized organic compound with the CAS number 1806272-03-6. This compound belongs to the class of benzoic acids, which are widely recognized for their versatility in various chemical applications. The presence of multiple fluorine atoms in its structure introduces unique electronic and physical properties, making it a subject of interest in both academic and industrial research.

The molecular structure of benzoic acid, 2-(difluoromethyl)-4,5-difluoro- consists of a benzene ring substituted with a carboxylic acid group at position 1, a difluoromethyl group at position 2, and fluorine atoms at positions 4 and 5. This arrangement creates a highly fluorinated aromatic system with potential applications in drug design, agrochemicals, and advanced materials. Recent studies have highlighted its role as a building block in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents.

One of the most significant advancements in the synthesis of benzoic acid, 2-(difluoromethyl)-4,5-difluoro- involves the use of fluorination techniques that minimize environmental impact. Researchers have employed electrophilic fluorination methods under mild conditions to achieve high yields and purity. These methods not only enhance the efficiency of production but also align with the growing demand for sustainable chemical processes.

In terms of applications, benzoic acid, 2-(difluoromethyl)-4,5-difluoro- has shown promise in the pharmaceutical industry as a precursor for developing drugs targeting specific receptors. Its fluorinated groups contribute to improved pharmacokinetic properties such as bioavailability and metabolic stability. For instance, recent studies have demonstrated its utility in designing inhibitors for kinases involved in cancer progression.

Beyond pharmaceuticals, this compound has also found applications in material science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are being explored for their potential in gas storage, catalysis, and sensing technologies.

The environmental impact of benzoic acid, 2-(difluoromethyl)-4,5-difluoro- has been a focus of recent research. Studies indicate that its degradation under aerobic conditions is relatively rapid due to the reactivity of its fluorinated groups. However, further investigation is required to fully understand its long-term ecological effects and ensure its safe use in industrial settings.

In conclusion, benzoic acid, 2-(difluoromethyl)-4,5-difluoro-, with CAS number 1806272-03-6, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques position it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.